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Compound of Interest

Compound Name: 2-(3,5-Difluorophenyl)pyrrolidine

Cat. No.: B1591993

The pyrrolidine ring is a cornerstone of modern medicinal chemistry, recognized as a
"privileged structure” for its frequent appearance in FDA-approved drugs and biologically active
natural products.[1][2][3][4] This five-membered saturated nitrogen heterocycle offers a unique
combination of properties: its non-planar, puckered conformation provides a three-dimensional
scaffold ideal for exploring pharmacophore space, while the nitrogen atom acts as a key
hydrogen bond acceptor or donor, enhancing solubility and target binding.[2] Given that nearly
20% of FDA-approved drugs containing a saturated cyclic amine feature a pyrrolidine unit, the
development of efficient, stereocontrolled synthetic methodologies is of paramount importance
to drug discovery and development professionals.[1]

This guide provides a comparative analysis of several prominent synthetic strategies for
constructing substituted pyrrolidines. We move beyond a simple recitation of protocols to
dissect the underlying mechanisms, evaluate the strategic advantages of each route, and
provide field-proven experimental details. Our focus is on empowering researchers to make
informed decisions when selecting a synthetic pathway, balancing factors such as desired
substitution pattern, stereochemical control, scalability, and atom economy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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